Cas no 18940-59-5 (1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one))

• Product Name: 1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one)
• CAS No: 18940-59-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 1382972
• PubChem ID: 205898
• Update Time: 2025-04-20

1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one) Chemical and Physical Properties

Names and Identifiers

• 1,1'-piperazine-1,4-diylbis(3-methylbutan-1-one)
• 1,4-Diisovalerylpiperazine
• 3-methyl-1-[4-(3-methylbutanoyl)piperazin-1-yl]butan-1-one
• 18940-59-5
• DTXSID20172354
• Piperazine, 1,4-diisovaleryl-
• SCHEMBL18199496
• AKOS003887157
• BRN 0209089

• Inchi： 1S/C14H26N2O2/c1-11(2)9-13(17)15-5-7-16(8-6-15)14(18)10-12(3)4/h11-12H,5-10H2,1-4H3
• InChI Key： KBFKBGMWNZRILJ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N1CCN(C(CC(C)C)=O)CC1

Computed Properties

• Exact Mass: 254.19958
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62